Cas no 59995-50-5 (2-Cyclopenten-1-one, 4-(acetyloxy)-, (S)-)

• Product Name: 2-Cyclopenten-1-one, 4-(acetyloxy)-, (S)-
• CAS No: 59995-50-5
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 336598
• PubChem ID: 9920405
• Update Time: 2025-04-19

2-Cyclopenten-1-one, 4-(acetyloxy)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 4-(acetyloxy)-, (S)-
• (4S)-4-Acetoxy-2-cyclopenten-1-one
• SCHEMBL6439354
• 59995-50-5
• [(1S)-4-oxocyclopent-2-en-1-yl] acetate
• DTXSID50432776

• Inchi： 1S/C7H8O3/c1-5(8)10-7-3-2-6(9)4-7/h2-3,7H,4H2,1H3/t7-/m1/s1
• InChI Key： YNCKAQVPQJWLJW-SSDOTTSWSA-N
• SMILES： O(C(C)=O)[C@@H]1C=CC(C1)=O

Computed Properties

• Exact Mass: 140.04734
• Monoisotopic Mass: 140.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37